N-(3-chloro-4-fluorophenyl)-3-[4-(methylsulfanyl)phenyl]acrylamide

• IUPAC Name: (E)-N-(3-chloro-4-fluorophenyl)-3-(4-methylsulfanylphenyl)prop-2-enamide
• InChI: InChI=1S/C16H13ClFNOS/c1-21-13-6-2-11(3-7-13)4-9-16(20)19-12-5-8-15(18)14(17)10-12/h2-10H,1H3,(H,19,20)/b9-4+
• InChI Key: DJJYCIIACPIQRZ-RUDMXATFSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C=CC(=O)NC2=CC(=C(C=C2)F)Cl
• Isomeric SMILES: CSC1=CC=C(C=C1)/C=C/C(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C16H13ClFNOS
• Molecular Weight: 321.8 g/mol

Description

N-(3-chloro-4-fluorophenyl)-3-[4-(methylsulfanyl)phenyl]acrylamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as pharmaceuticals, material sciences, and agriculture. This compound is also known by its trade name, CFTRinh-172, and has been extensively studied for its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

1. Molecular Recognition and Transfer in Organic Media

N-(1,1-dimethyl-3-oxobutyl)acrylamide oligomers, related to N-(3-chloro-4-fluorophenyl)acrylamide, have been studied for their ability to recognize and transfer hydrophilic amino and N,N-dimethylamino compounds from aqueous solutions to organic media. This property is significant for applications involving molecular separation and purification processes in organic media (Sawada et al., 2000).

2. Antimicrobial Activity

Research on derivatives of N-(3-chloro-4-fluorophenyl)-3-[4-(methylsulfanyl)phenyl]acrylamide, specifically N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives, has revealed their potential as antimicrobial agents. These compounds have demonstrated notable antibacterial and antifungal activities, indicating their relevance in the development of new antimicrobial drugs (Ahsan et al., 2016).

3. Chemical Synthesis and Characterization

There is significant interest in the synthesis and characterization of compounds containing the N-(3-chloro-4-fluorophenyl)-3-[4-(methylsulfanyl)phenyl]acrylamide structure. These studies focus on developing efficient synthesis methods and understanding the structural and chemical properties of these compounds, which is essential for their application in various fields, including pharmaceuticals and materials science (Zhang et al., 2019).

4. Potassium Channel Openers

Acrylamides, similar in structure to N-(3-chloro-4-fluorophenyl)-3-[4-(methylsulfanyl)phenyl]acrylamide, have been synthesized and evaluated for their activity as KCNQ2 potassium channel openers. These studies are crucial for the development of treatments for neurological disorders, as KCNQ2 channels play a significant role in neuronal activity (Wu et al., 2004).